N-[4-(methylamino)pyrimidin-5-yl]-3-nitro-4-pyrrolidin-1-ylbenzamide

• IUPAC Name: N-[4-(methylamino)pyrimidin-5-yl]-3-nitro-4-pyrrolidin-1-ylbenzamide
• InChI: InChI=1S/C16H18N6O3/c1-17-15-12(9-18-10-19-15)20-16(23)11-4-5-13(14(8-11)22(24)25)21-6-2-3-7-21/h4-5,8-10H,2-3,6-7H2,1H3,(H,20,23)(H,17,18,19)
• InChI Key: WQRVXWDEXOQUGU-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=NC=C1NC(=O)C2=CC(=C(C=C2)N3CCCC3)[N+](=O)[O-]
• Molecular Formula: C16H18N6O3
• Molecular Weight: 342.35 g/mol

Description

N-[4-(methylamino)pyrimidin-5-yl]-3-nitro-4-pyrrolidin-1-ylbenzamide is a complex organic compound that features a pyrimidine ring substituted with a methylamino group at the 4-position and a nitro group at the 3-position. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(methylamino)pyrimidin-5-yl]-3-nitro-4-pyrrolidin-1-ylbenzamide typically involves multi-step organic reactions. One common approach includes the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction involving appropriate precursors such as amidines and β-dicarbonyl compounds.

Substitution Reactions:

Nitration: The nitro group at the 3-position can be introduced via nitration reactions using nitric acid or other nitrating agents.

Coupling Reactions: The final step involves coupling the pyrimidine derivative with a benzamide moiety, which can be achieved through amide bond formation reactions using coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. Large-scale production would require careful control of reaction conditions, purification steps, and waste management to ensure cost-effectiveness and environmental compliance.

Chemical Reactions Analysis

Types of Reactions

N-[4-(methylamino)pyrimidin-5-yl]-3-nitro-4-pyrrolidin-1-ylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at different positions on the pyrimidine and benzamide rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Methylamine for nucleophilic substitution, nitric acid for nitration.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxylated derivatives.

Reduction: Formation of amines or reduced nitro groups.

Substitution: Formation of substituted pyrimidine or benzamide derivatives.

Scientific Research Applications

N-[4-(methylamino)pyrimidin-5-yl]-3-nitro-4-pyrrolidin-1-ylbenzamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential as a therapeutic agent, particularly in cancer research due to its ability to inhibit certain enzymes or pathways.

Industry: Utilized in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(methylamino)pyrimidin-5-yl]-3-nitro-4-pyrrolidin-1-ylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. This inhibition can lead to downstream effects on cellular pathways, ultimately affecting cell proliferation, apoptosis, or other cellular functions.

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[3,4-d]pyrimidine derivatives: These compounds share a similar pyrimidine core and have been studied for their biological activities.

Pyrido[2,3-d]pyrimidines: Another class of compounds with a pyrimidine ring, known for their pharmacological properties.

Quinazolines: Compounds with a fused pyrimidine ring, widely used in medicinal chemistry.

Uniqueness

N-[4-(methylamino)pyrimidin-5-yl]-3-nitro-4-pyrrolidin-1-ylbenzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of a nitro group and a pyrrolidinyl group on the benzamide moiety differentiates it from other pyrimidine derivatives, potentially leading to unique interactions with biological targets and novel therapeutic applications.